Cas no 1249755-03-0 (Methyl[2-(morpholine-4-sulfonyl)ethyl]amine)
Methyl[2-(morpholine-4-sulfonyl)ethyl]amine Chemical and Physical Properties
Names and Identifiers
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- AKOS010809372
- EN300-5373749
- SCHEMBL13866404
- 1249755-03-0
- methyl[2-(morpholine-4-sulfonyl)ethyl]amine
- Methyl[2-(morpholine-4-sulfonyl)ethyl]amine
-
- Inchi: 1S/C7H16N2O3S/c1-8-2-7-13(10,11)9-3-5-12-6-4-9/h8H,2-7H2,1H3
- InChI Key: WYDRPKDWXYGLSB-UHFFFAOYSA-N
- SMILES: S(CCNC)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 208.08816355g/mol
- Monoisotopic Mass: 208.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 67Ų
Methyl[2-(morpholine-4-sulfonyl)ethyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5373749-0.05g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 0.05g |
$528.0 | 2025-03-15 | |
| Enamine | EN300-5373749-0.1g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 0.1g |
$553.0 | 2025-03-15 | |
| Enamine | EN300-5373749-0.25g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 0.25g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-5373749-0.5g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 0.5g |
$603.0 | 2025-03-15 | |
| Enamine | EN300-5373749-1.0g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 1.0g |
$628.0 | 2025-03-15 | |
| Enamine | EN300-5373749-2.5g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 2.5g |
$1230.0 | 2025-03-15 | |
| Enamine | EN300-5373749-5.0g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 5.0g |
$1821.0 | 2025-03-15 | |
| Enamine | EN300-5373749-10.0g |
methyl[2-(morpholine-4-sulfonyl)ethyl]amine |
1249755-03-0 | 95.0% | 10.0g |
$2701.0 | 2025-03-15 |
Methyl[2-(morpholine-4-sulfonyl)ethyl]amine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Methyl[2-(morpholine-4-sulfonyl)ethyl]amine
Recent Advances in the Study of Methyl[2-(morpholine-4-sulfonyl)ethyl]amine (CAS: 1249755-03-0) in Chemical Biology and Pharmaceutical Research
Methyl[2-(morpholine-4-sulfonyl)ethyl]amine (CAS: 1249755-03-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
One of the most notable advancements in the study of Methyl[2-(morpholine-4-sulfonyl)ethyl]amine is its incorporation into the design of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases involved in cancer progression. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of promising lead candidates for further preclinical evaluation.
In addition to its applications in oncology, Methyl[2-(morpholine-4-sulfonyl)ethyl]amine has also been investigated for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv reported that this compound can modulate the activity of certain enzymes implicated in the pathogenesis of Alzheimer's disease. The study employed in vitro and in silico approaches to elucidate the compound's mechanism of action, suggesting that it may serve as a scaffold for developing neuroprotective agents.
From a synthetic chemistry perspective, Methyl[2-(morpholine-4-sulfonyl)ethyl]amine has been recognized for its versatility as a building block in organic synthesis. A 2022 publication in Organic Letters detailed a novel synthetic route for this compound, emphasizing its utility in the construction of complex heterocyclic frameworks. The authors highlighted the compound's compatibility with various coupling reactions, making it a valuable tool for medicinal chemists engaged in fragment-based drug design.
Despite these promising developments, challenges remain in the optimization of Methyl[2-(morpholine-4-sulfonyl)ethyl]amine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research efforts are focused on improving the drug-like properties of this compound while retaining its biological activity.
In conclusion, Methyl[2-(morpholine-4-sulfonyl)ethyl]amine (CAS: 1249755-03-0) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research in chemical biology and pharmaceutical sciences. Future studies will likely explore its potential in combination therapies and its application in emerging fields such as targeted protein degradation.
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